Cas no 1258638-43-5 (tert-butyl 4-(6-formylpyrazolo1,5-apyrimidin-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(6-formylpyrazolo1,5-apyrimidin-2-yl)piperidine-1-carboxylate
• CAS No: 1258638-43-5
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• MDL: MFCD18433797
• CID: 1074988
• PubChem ID: 66521673
• Update Time: 2025-04-20

tert-butyl 4-(6-formylpyrazolo1,5-apyrimidin-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(6-formylpyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate
• tert-Butyl 4-(6-forMylpyrazolo[1,5-a]pyriMidin-2-yl)piperidin-1-carboxylate
• tert-Butyl4-(6-formylpyrazolo[1,5-a]pyrimidin-2-yl)piperidine-1-carboxylate
• W-205227
• 1258638-43-5
• tert-butyl 4-{6-formylpyrazolo[1,5-a]pyrimidin-2-yl}piperidine-1-carboxylate
• AS-73321
• S11793
• CS-W001370
• J-524648
• AKOS015949199
• DTXSID70735054
• tert-butyl 4-(6-formylpyrazolo1,5-apyrimidin-2-yl)piperidine-1-carboxylate

• MDL： MFCD18433797
• Inchi： 1S/C17H22N4O3/c1-17(2,3)24-16(23)20-6-4-13(5-7-20)14-8-15-18-9-12(11-22)10-21(15)19-14/h8-11,13H,4-7H2,1-3H3
• InChI Key： BQFXUUPFQAZHFC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=C3N=CC(C=O)=CN3N=2)CC1)=O

Computed Properties

• Exact Mass: 330.16919058g/mol
• Monoisotopic Mass: 330.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.8Ų

tert-butyl 4-(6-formylpyrazolo1,5-apyrimidin-2-yl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)